Cas no 5955-71-5 (1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-)

1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro- structure
5955-71-5 structure
Product Name:1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-
CAS No:5955-71-5
MF:C9H10N4O2
MW:206.20130109787
CID:338280
PubChem ID:12007126
Update Time:2025-04-19

1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-
    • SCHEMBL6606414
    • 89843-43-6
    • N,N-Dimethyl-6-nitro-1H-benzo[d]imidazol-2-amine
    • N,N-Dimethyl-5-nitro-1H-benzo[d]imidazol-2-amine
    • InChI=1/C9H10N4O2/c1-12(2)9-10-7-4-3-6(13(14)15)5-8(7)11-9/h3-5H,1-2H3,(H,10,11
    • 5955-71-5
    • Dimethyl-(5-nitro-1H-benzoimidazol-2-yl)-amine
    • Inchi: 1S/C9H10N4O2/c1-12(2)9-10-7-4-3-6(13(14)15)5-8(7)11-9/h3-5H,1-2H3,(H,10,11)
    • InChI Key: JYDFEZZIGCAYBA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)NC(=N2)N(C)C)=O

Computed Properties

  • Exact Mass: 206.0805
  • Monoisotopic Mass: 206.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 75.06
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